5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[[3-(2-fluorophenyl)pyrrolidin-1-yl]methyl]-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H16FN3OS/c18-14-5-2-1-4-13(14)12-7-8-21(10-12)11-16-19-17(20-22-16)15-6-3-9-23-15/h1-6,9,12H,7-8,10-11H2
• InChI Key: NDYXSDPIKDEORE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CC=C2F)CC3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C17H16FN3OS
• Molecular Weight: 329.4 g/mol

Description

The compound 5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole, also known as FTO, is a synthetic compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Scientific Research Applications

5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole has been the subject of extensive scientific research due to its potential applications in various fields. One of the most promising areas of research is in the development of new drugs for the treatment of various diseases. 5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole has been shown to have potent antitumor activity and is being investigated as a potential treatment for cancer. It has also been shown to have antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of 5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, and to inhibit the growth of bacteria and fungi by disrupting their cell walls.
Biochemical and Physiological Effects:
5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins involved in cell growth and proliferation, and to induce apoptosis in cancer cells. It has also been shown to have antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole for lab experiments is its potent activity against cancer cells, bacteria, and fungi. This makes it a valuable tool for researchers investigating the mechanisms of these diseases and developing new treatments. However, one of the limitations of 5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole is its complex synthesis method, which requires specialized equipment and expertise.

Future Directions

There are many potential future directions for research on 5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole. One area of interest is in the development of new drugs for the treatment of cancer, bacterial, and fungal infections. Another area of interest is in the development of new methods for synthesizing 5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole that are more efficient and cost-effective. Additionally, researchers are exploring the potential of 5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole for use in other fields, such as materials science and catalysis.
Conclusion:
In conclusion, 5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole is a synthetic compound that has been the subject of extensive scientific research due to its potential applications in various fields. Its complex synthesis method and potent activity against cancer cells, bacteria, and fungi make it a valuable tool for researchers investigating the mechanisms of these diseases and developing new treatments. Despite its limitations, 5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole holds great promise for the future of scientific research.

Synthesis Methods

The synthesis of 5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole involves several steps, including the preparation of the starting materials, the formation of the pyrrolidine ring, and the introduction of the thienyl and oxadiazole groups. The process is complex and requires specialized equipment and expertise. Researchers have developed various methods to synthesize 5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]methyl}-3-(2-thienyl)-1,2,4-oxadiazole, including solid-phase synthesis, solution-phase synthesis, and microwave-assisted synthesis.